Cas no 1639-09-4 (1-Heptanethiol)

1-Heptanethiol Properties

Names and Identifiers

• 1-Heptanethiol
• n-Heptyl mercaptan
• Heptanethiol
• 1-Heptanethiolneat
• heptane-1-thiol
• Heptyl Mercaptan
• Heptyl mercaptan Mercaptan C7
• Mercaptan C7
• 1-Heptylthiol
• 1-Mercaptoheptane
• Heptylthiol
• NSC 71119
• n-Heptanethiol
• n-Heptylthiol
• usafek-2122
• HEPTANTHIOL
• 1-heptanthiol
• N-heptanthiol
• USAF ek-2122
• Heptyl thiol
• n-Heptylmercaptan
• Normal-heptyl mercaptan
• VPIAKHNXCOTPAY-UHFFFAOYSA-N
• 380ZE61GR2
• WLN: SH7
• KSC179K3D
• Jsp003293
• NSC71119
• A
• +Expand

• MDL： MFCD00004911
• InChIKey： VPIAKHNXCOTPAY-UHFFFAOYSA-N
• Inchi： 1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3
• SMILES： S([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1731687

Computed Properties

• Exact Mass: 132.09700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 132.097271
• Heavy Atom Count: 8
• Complexity: 35.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• LogP: 2.88660
• PSA: 38.80000
• Refractive Index: n20/D 1.4520(lit.)
• Boiling Point: 173-176 °C/765 mmHg(lit.)
• Melting Point: -43°C(lit.)
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• FEMA: 4259 | HEPTANE-1-THIOL
• Solubility: 0.009g/l
• Color/Form: A colorless liquid with a strong odor.
• Solubility: Soluble in alcohol and ether, insoluble in water.
• Sensitiveness: Air Sensitive
• Density: 0.844 g/mL at 25 °C(lit.)

1-Heptanethiol Security Information

• Symbol: GHS02
• RTECS：MJ1400000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10
• Hazard Level：6.1
• Hazardous Material transportation number：UN 3336 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in a cool, dry, well ventilated area, away from incompatible substances Flammable areas,
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：0.9%(V)
• HazardClass：6.1
• FLUKA BRAND F CODES：9-13-23

1-Heptanethiol Customs Data

• HS CODE：29309070
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether